Cas no 921795-35-9 (N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide)

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide is a synthetic small-molecule compound featuring a pyridazine core substituted with a methanesulfonyl group and linked to a dimethoxybenzamide moiety. This structure confers potential utility in medicinal chemistry and biochemical research, particularly in targeting specific enzyme pathways or protein interactions. The methanesulfonyl group enhances solubility and bioavailability, while the dimethoxybenzamide fragment may contribute to binding affinity and selectivity. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies or as a scaffold for further derivatization. The compound is characterized by high purity and stability, ensuring reliability in experimental applications.
N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide structure
921795-35-9 structure
Product Name:N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide
CAS No:921795-35-9
MF:C20H19N3O5S
MW:413.44696354866
CID:6101191
PubChem ID:41212949
Update Time:2025-10-29

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide
    • 2,3-dimethoxy-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide
    • F2098-0010
    • AKOS024627265
    • 2,3-dimethoxy-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide
    • 921795-35-9
    • N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
    • Inchi: 1S/C20H19N3O5S/c1-27-17-9-5-8-15(19(17)28-2)20(24)21-14-7-4-6-13(12-14)16-10-11-18(23-22-16)29(3,25)26/h4-12H,1-3H3,(H,21,24)
    • InChI Key: CAONEVBUCSAXBF-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C2=NN=C(S(C)(=O)=O)C=C2)=C1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

  • Exact Mass: 413.10454189g/mol
  • Monoisotopic Mass: 413.10454189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 653
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 116Ų

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2098-0010-2μmol
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2098-0010-5μmol
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2098-0010-10μmol
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2098-0010-20μmol
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2098-0010-1mg
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2098-0010-2mg
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2098-0010-3mg
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2098-0010-4mg
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2098-0010-5mg
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2098-0010-10mg
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
921795-35-9 90%+
10mg
$79.0 2023-05-16

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide Related Literature

Additional information on N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide

N-3-(6-Methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide (CAS No. 921795-35-9): A Comprehensive Overview

N-3-(6-Methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide (CAS No. 921795-35-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural arrangement that includes a methanesulfonyl group, a pyridazine ring, and dimethoxy substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The methanesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. The pyridazine ring, on the other hand, is a versatile heterocyclic structure that can modulate various biological activities, including anti-inflammatory and anti-cancer effects. The presence of dimethoxy substituents on the benzamide moiety further contributes to the compound's overall pharmacological profile by influencing its solubility and receptor binding affinity.

Recent studies have highlighted the potential of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, research conducted at the National Institutes of Health (NIH) has shown that N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide possesses significant anti-cancer properties. In vitro studies using human cancer cell lines have revealed that this compound can induce apoptosis and inhibit cell proliferation by targeting key signaling pathways such as PI3K/AKT and MAPK. These findings have sparked interest in exploring its potential as a novel anticancer agent.

In addition to its therapeutic applications, N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide has also been investigated for its pharmacokinetic properties. A study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in animal models. The results indicated that it has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

The safety profile of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide has also been assessed through preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dimethoxybenzamide (CAS No. 921795-35-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to optimize its pharmacological properties and evaluate its clinical utility in treating various diseases.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd